Cas no 866341-96-0 (2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 866341-96-0
• MF: C₂₇H₂₁ClN₂O₆
• MW: 504.918446302414
• CID: 5853845
• PubChem ID: 2135286
• Update Time: 2025-07-01

2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxino[2,3-g]quinoline-6(9H)-acetamide, 8-(4-chlorobenzoyl)-2,3-dihydro-N-(3-methoxyphenyl)-9-oxo-
• 2-[8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(3-methoxyphenyl)acetamide
• AKOS001818061
• 866341-96-0
• AB00674799-01
• F1602-0290
• 2-[8-(4-chlorobenzoyl)-9-oxo-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-6(9H)-yl]-N-(3-methoxyphenyl)acetamide
• 2-(8-(4-chlorobenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(9H)-yl)-N-(3-methoxyphenyl)acetamide
• 2-[8-(4-chlorobenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(3-methoxyphenyl)acetamide
• 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C27H21ClN2O6/c1-34-19-4-2-3-18(11-19)29-25(31)15-30-14-21(26(32)16-5-7-17(28)8-6-16)27(33)20-12-23-24(13-22(20)30)36-10-9-35-23/h2-8,11-14H,9-10,15H2,1H3,(H,29,31)
• InChI Key： XHFYJONADOADRS-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(OC)=C2)=O)C2=C(C=C3OCCOC3=C2)C(=O)C(C(=O)C2=CC=C(Cl)C=C2)=C1

Computed Properties

• Exact Mass: 504.1088141g/mol
• Monoisotopic Mass: 504.1088141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 752.3±60.0 °C(Predicted)
• pka: 13.20±0.70(Predicted)

Additional information on 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(3-methoxyphenyl)acetamide

Introduction to Compound with CAS No. 866341-96-0 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 866341-96-0 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-guinolin-6-yl-N-(3-methoxyphenyl)acetamide, reflects its complex structural features and potential biological activities. This intricate molecular architecture makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the development of new pharmaceutical compounds has been driven by the need for more effective and targeted treatments for various diseases. The compound in question exhibits properties that make it a promising candidate for further investigation. Specifically, its structure incorporates several functional groups that are known to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes.

One of the key aspects of this compound is its ability to engage with biological systems in multiple ways. The presence of a 4-chlorobenzoyl group suggests potential interactions with proteins and other biomolecules, while the 1,4dioxino2,3-guinolin core provides a scaffold that can be further modified to enhance specific biological activities. These features make it an attractive molecule for drug discovery efforts.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of complex molecules like this one. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This approach has been instrumental in the development of several successful drugs over the years.

The compound's potential applications extend to various therapeutic areas. For instance, its ability to interact with enzymes and receptors may make it useful in the treatment of inflammatory diseases, where modulating these interactions can lead to anti-inflammatory effects. Additionally, its structural features could be leveraged to develop drugs targeting neurological disorders, given the importance of precise molecular interactions in brain function.

Advances in computational chemistry have also played a crucial role in studying compounds like this one. Molecular modeling techniques allow researchers to predict how a molecule will behave in different biological environments without the need for extensive experimental testing. This approach can significantly accelerate the drug discovery process by identifying promising candidates early on.

In conclusion, the compound with CAS number 866341-96-0 represents a significant advancement in pharmaceutical research. Its complex structure and potential biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its properties and applications, it is likely to play an increasingly important role in addressing various health challenges.